Cas no 1227496-95-8 (5-Bromo-6-methoxyindole-3-acetonitrile)

5-Bromo-6-methoxyindole-3-acetonitrile is a versatile heterocyclic compound primarily used as a key intermediate in organic synthesis and pharmaceutical research. Its bromo and methoxy substituents enhance reactivity, making it valuable for cross-coupling reactions and further functionalization. The acetonitrile moiety provides additional flexibility for derivatization, enabling applications in the development of bioactive molecules, including indole-based pharmaceuticals and agrochemicals. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its structural features make it particularly useful in the synthesis of complex indole derivatives, which are prevalent in medicinal chemistry and material science.

5-Bromo-6-methoxyindole-3-acetonitrile structure

1227496-95-8 structure

Product Name:5-Bromo-6-methoxyindole-3-acetonitrile

CAS No:1227496-95-8

MF:C₁₁H₉BrN₂O

MW:265.105961561203

CID:4821524

Update Time:2025-06-14

5-Bromo-6-methoxyindole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-bromo-6-methoxyindole-3-acetonitrile
- 5-Bromo-6-methoxyindole-3-acetonitrile
- Inchi： 1S/C11H9BrN2O/c1-15-11-5-10-8(4-9(11)12)7(2-3-13)6-14-10/h4-6,14H,2H2,1H3
- InChI Key： FKMHDFSPFINOFH-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2=C(C=1)C(CC#N)=CN2)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 275
XLogP3: 2.4
Topological Polar Surface Area: 48.8

5-Bromo-6-methoxyindole-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199000462-250mg	5-Bromo-6-methoxyindole-3-acetonitrile	1227496-95-8	98%	250mg	$738.22	2023-09-03
Alichem	A199000462-500mg	5-Bromo-6-methoxyindole-3-acetonitrile	1227496-95-8	98%	500mg	$1094.90	2023-09-03
Alichem	A199000462-1g	5-Bromo-6-methoxyindole-3-acetonitrile	1227496-95-8	98%	1g	$1935.83	2023-09-03

5-Bromo-6-methoxyindole-3-acetonitrile Related Literature

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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

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Additional information on 5-Bromo-6-methoxyindole-3-acetonitrile

Comprehensive Overview of 5-Bromo-6-methoxyindole-3-acetonitrile (CAS No. 1227496-95-8): Properties, Applications, and Industry Insights

5-Bromo-6-methoxyindole-3-acetonitrile (CAS No. 1227496-95-8) is a specialized indole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic organic compounds, characterized by its unique bromine and methoxy functional groups, which contribute to its reactivity and potential applications. The molecular structure combines an indole core with a cyanoethyl side chain, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for indole-based compounds like 5-Bromo-6-methoxyindole-3-acetonitrile has surged due to their role in developing drug candidates and crop protection agents. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anticancer agents, aligning with the growing focus on targeted therapies in oncology. The compound’s electron-rich aromatic system also makes it valuable for fluorescence labeling in biochemical assays, a hot topic in diagnostic imaging.

The synthesis of 5-Bromo-6-methoxyindole-3-acetonitrile typically involves electrophilic substitution reactions on the indole ring, followed by functional group modifications. Its crystalline form and moderate solubility in organic solvents like DMSO and dichloromethane facilitate its use in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a critical factor given the stringent quality standards in pharmaceutical manufacturing.

From an industrial perspective, 5-Bromo-6-methoxyindole-3-acetonitrile is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring catalytic methods to reduce waste and improve yield, addressing the environmental concerns associated with traditional halogenation processes. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in the chemical sector.

Market analysts highlight the compound’s relevance in patent literature, with several applications filed for its use in neurological disorder treatments and antiviral drugs. Its structure-activity relationship (SAR) is frequently studied to optimize bioavailability and binding affinity, key parameters in medicinal chemistry. Additionally, the rise of AI-driven drug discovery platforms has increased the computational modeling of similar small molecules, further driving demand.

For researchers sourcing 5-Bromo-6-methoxyindole-3-acetonitrile, factors like supply chain stability and regulatory compliance are paramount. The compound is typically available through specialty chemical suppliers with certifications such as ISO 9001, ensuring adherence to Good Manufacturing Practices (GMP). Storage recommendations include protection from light and moisture to maintain stability, as degradation could impact experimental reproducibility.

In conclusion, 5-Bromo-6-methoxyindole-3-acetonitrile (CAS No. 1227496-95-8) exemplifies the intersection of chemical innovation and practical applications. Its multifaceted role in life sciences and material research underscores its importance, while ongoing advancements in synthetic methodologies promise to expand its utility. As industries prioritize precision medicine and sustainable practices, this compound is poised to remain a focal point in scientific and commercial discussions.